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Compound of Interest

Compound Name: Wolframite
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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the gravity separation of ultra-fine wolframite.

Troubleshooting Guide
This guide addresses common issues encountered during the gravity separation of ultra-fine

wolframite, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low Recovery of Ultra-Fine Wolframite

Q: Why is the recovery of fine wolframite low, and how can it be improved?

A: Low recovery of ultra-fine wolframite is a common challenge due to its brittle nature, which

leads to over-grinding and the generation of slime.[1][2] Several factors can contribute to this

issue:

Inappropriate Equipment Selection: Traditional gravity separators may not be efficient for

particles below a certain size.[3] For ultra-fine wolframite, consider using enhanced gravity

separators like centrifugal concentrators (e.g., Falcon or Knelson concentrators) which can

recover particles down to a few microns.[4]

Incorrect Shaking Table Parameters: The operational parameters of a shaking table are

critical for fine particle recovery. Fine particles generally require shorter stroke lengths and
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higher frequencies.[5]

High Pulp Density: A high concentration of solids in the feed slurry increases viscosity, which

hinders the movement and stratification of fine particles, leading to their loss.[5]

Excessive Water Flow: While water is necessary to wash away lighter gangue minerals,

excessive flow can wash away fine, valuable wolframite particles.[5]

Presence of Slimes: The presence of a high percentage of slimes (very fine particles) can

increase pulp viscosity and interfere with the separation process. Pre-treatment by desliming

is often necessary.

Issue 2: Poor Concentrate Grade

Q: What causes a low-grade wolframite concentrate, and what are the corrective measures?

A: A low-grade concentrate is typically due to the presence of gangue minerals. The following

factors can contribute to this problem:

Improper Feed Classification: To achieve a good separation effect, the feed material should

be classified into narrow particle size ranges before being introduced to the gravity

separator.[6]

Incorrect Shaking Table Settings: A deck slope that is too gentle can prevent the effective

washing away of lighter gangue particles.[5] Similarly, insufficient water flow will result in the

contamination of the concentrate with gangue.[5]

Overfeeding: Introducing too much feed material at once can lead to particle crowding on the

separation surface, reducing stratification and separation efficiency.[5]

Presence of Near-Density Minerals: If the ore contains other heavy minerals with densities

close to that of wolframite, gravity separation alone may not be sufficient. In such cases,

subsequent processes like magnetic separation or flotation may be necessary to improve the

concentrate grade.[2]

Issue 3: High Water Content in Concentrate

Q: How can the water content in the final wolframite concentrate be reduced?
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A: High water content in the concentrate can be a result of the fine particle size of the material

and the separation process itself. To address this:

Dewatering Equipment: Utilize dewatering equipment such as thickeners and filters to

remove excess water from the concentrate.

Flocculation: The addition of flocculants can help agglomerate fine particles, increasing their

settling rate and improving the efficiency of dewatering processes.[7][8] The selection of the

appropriate flocculant and its dosage is crucial and should be determined through testing.[9]

Frequently Asked Questions (FAQs)
Q1: What is the optimal particle size for gravity separation of wolframite?

A1: The optimal particle size depends on the specific gravity separation equipment being used.

Shaking tables are generally effective for particle sizes ranging from 0.037mm to 2mm.[6] For

ultra-fine wolframite (e.g., -0.037mm), enhanced gravity separators like centrifugal

concentrators are more suitable.[10]

Q2: How does pulp density affect the separation of ultra-fine wolframite?

A2: Pulp density, or the percentage of solids in the slurry, is a critical parameter. For fine

particles, a lower pulp density (typically 15-25% solids by weight) is recommended to reduce

slurry viscosity and allow for better particle stratification and separation.[11]

Q3: What are the key operational parameters for a shaking table when processing ultra-fine

wolframite?

A3: For fine wolframite, a shaking table should be operated with a shorter stroke length and a

higher frequency.[5] The deck should have a gentler slope, and the wash water flow rate should

be carefully controlled to avoid washing away the fine valuable particles.[5]

Q4: When should a centrifugal concentrator be used instead of a shaking table?

A4: A centrifugal concentrator is preferred when dealing with very fine or ultra-fine wolframite
particles that are not efficiently recovered by a shaking table.[10] Centrifugal concentrators use

high G-forces to enhance the separation of fine, dense particles from lighter gangue.[4]
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Q5: What is the role of flocculants in wolframite processing?

A5: Flocculants are used to agglomerate fine wolframite particles in slurries, particularly in

tailings and concentrates.[7][8] This aids in solid-liquid separation processes like thickening and

filtration, allowing for the recovery of process water and the dewatering of the final concentrate.

[12] Anionic polyacrylamide (APAM) is a commonly used flocculant in mineral processing.[13]

[14]

Data Presentation
Table 1: Recommended Shaking Table Parameters for Wolframite Separation by Particle Size

Particle
Size
Category

Particle
Size Range
(mm)

Deck Type
Stroke
Length
(mm)

Frequency
(strokes/mi
n)

Pulp
Density (%
solids)

Coarse Sand 0.5 - 2
Coarse Sand

Deck
16 - 22 250 - 300 25 - 30

Fine Sand 0.074 - 0.5
Fine Sand

Deck
11 - 16 300 - 340 20 - 25

Slime/Mud < 0.074 Slime Deck 8 - 11 > 340 15 - 20

Data compiled from multiple sources.[6][10][11]

Experimental Protocols
1. Protocol for Particle Size Analysis (Sieve Analysis)

This protocol outlines the procedure for determining the particle size distribution of a dry, ultra-

fine wolframite sample.

Objective: To separate and quantify the different particle size fractions of a wolframite
sample.

Materials:
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Representative wolframite sample (dried)

A stack of nested sieves with varying mesh sizes

A sieve shaker

A balance with a readability of 0.1g

Sieve brushes

Collection pan

Procedure:

Ensure all sieves are clean and dry.

Weigh each empty sieve and the collection pan, and record the weights.

Arrange the sieves in a stack with the largest mesh opening at the top and the smallest at

the bottom, with the collection pan placed underneath the stack.

Weigh a representative sample of the dry wolframite ore.

Pour the sample onto the top sieve and place the lid on.

Place the sieve stack in the sieve shaker and agitate for a predetermined amount of time

(e.g., 10-15 minutes).[15]

After shaking, carefully remove the sieve stack.

Weigh each sieve with the retained material and the collection pan with the material that

passed through all sieves.

Subtract the weight of the empty sieves and pan to determine the weight of the material

retained on each sieve and in the pan.

Calculate the weight percentage of the material retained on each sieve. The sum of the

individual weights should be close to the initial total sample weight.[15]
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2. Protocol for Pulp Density Measurement (Marcy Scale)

This protocol describes how to measure the pulp density of a wolframite slurry using a Marcy

scale.

Objective: To determine the percentage of solids by weight in a wolframite slurry.

Materials:

Marcy Pulp Density Scale with a 1-liter container

Representative wolframite slurry sample

Clear water for calibration

Procedure:

Calibration:

Hang the empty 1-liter container on the scale hook.

Fill the container with exactly 1000 cc of clear water.[16]

Adjust the zero-adjustment screw until the pointer reads 1.000 on the outer ring of the

dial. The scale is now calibrated.[16]

Measurement:

Empty the calibration water from the container.

Fill the container with the representative wolframite slurry until it reaches the 1-liter

mark or overflows through the designated slots.[17]

Hang the container filled with the slurry on the scale hook.

Read the pulp density (specific gravity of the pulp) from the outer ring of the dial.

To determine the percent solids, use the interchangeable dial face that corresponds to

the specific gravity of the dry wolframite solids. The pointer will indicate the percentage
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of solids in the pulp on the corresponding ring.[17][18]

Visualizations
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Select Gravity Separation Method for Wolframite
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Ultra-Fine (<0.074mm)

<0.074mm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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